2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine
Overview
Description
2-(Benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine, also known as 2-BSET, is an organic compound that is used in a variety of scientific applications, including organic synthesis, drug development, and chemical research. This compound is a member of the sulfonamide family, which is a group of compounds that are characterized by the presence of a sulfur atom in the molecule. 2-BSET has been studied extensively and has been found to possess a variety of useful properties, including solubility, chemical stability, and reactivity.
Scientific Research Applications
2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine has a wide range of applications in scientific research. It has been used as a substrate in organic synthesis, as a ligand in transition metal-catalyzed reactions, and as a reagent in the synthesis of biologically active compounds. It has also been used in the development of new drugs and in the study of biochemical and physiological processes. In addition, 2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine has been used in the study of enzyme catalysis, as well as in the study of the mechanism of action of drugs.
Mechanism of Action
The mechanism of action of 2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine is not fully understood. However, it is believed that the compound binds to active sites on enzymes, which in turn alters their activity. This binding can either inhibit or activate the enzyme, depending on the concentration of the compound and the type of enzyme. In addition, 2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine can bind to other molecules, such as proteins and nucleic acids, and can affect their activity as well.
Biochemical and Physiological Effects
2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the activity of enzymes involved in the metabolism of drugs, as well as enzymes involved in the synthesis of prostaglandins and other hormones. In addition, 2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine has been found to have anti-inflammatory and anti-viral activity. It has also been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine is a useful compound for laboratory experiments due to its solubility, chemical stability, and reactivity. However, it is important to note that the compound is toxic and should be handled with care. In addition, the compound is volatile and can be easily lost during experiments. It is also important to note that the compound is not very soluble in water, so it must be used in an organic solvent.
Future Directions
The potential applications of 2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine are vast and include drug development, organic synthesis, and biochemical research. In the future, it is likely that the compound will be used in the development of new drugs and in the study of enzyme catalysis. In addition, it is possible that the compound could be used in the development of new materials and in the study of the mechanism of action of drugs. Finally, it is possible that the compound could be used in the study of the biochemical and physiological effects of drugs.
Synthesis Methods
2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine can be synthesized through a variety of methods, including the Mitsunobu reaction, the Suzuki coupling reaction, and the Ullmann reaction. The Mitsunobu reaction is a nucleophilic substitution reaction that involves the use of an organophosphorous reagent, such as triphenylphosphine, and an aryl bromide. The Suzuki coupling reaction is a palladium-catalyzed cross-coupling reaction that involves the use of an aryl halide and an organoboron reagent. The Ullmann reaction is a copper-catalyzed coupling reaction that involves the use of an aryl halide and an organometallic reagent, such as an organocopper reagent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(benzenesulfonyl)-2-(thiophen-2-yl)ethan-1-amine involves the reaction of 2-bromoethylbenzenesulfonate with thiophene-2-carbaldehyde followed by reduction of the resulting Schiff base with sodium borohydride.", "Starting Materials": [ "2-bromoethylbenzenesulfonate", "thiophene-2-carbaldehyde", "sodium borohydride", "methanol", "diethyl ether", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2-bromoethylbenzenesulfonate (1.0 equiv) and thiophene-2-carbaldehyde (1.2 equiv) in methanol and add a catalytic amount of sodium hydroxide. Stir the mixture at room temperature for 24 hours to form the Schiff base.", "Step 2: Add sodium borohydride (1.5 equiv) to the reaction mixture and stir for an additional 2 hours at room temperature to reduce the Schiff base to the amine.", "Step 3: Quench the reaction by adding hydrochloric acid and extract the product with diethyl ether. Wash the organic layer with water and dry over anhydrous sodium sulfate. Concentrate the solution to obtain the desired product as a white solid." ] } | |
CAS RN |
903094-46-2 |
Molecular Formula |
C12H13NO2S2 |
Molecular Weight |
267.4 |
Purity |
95 |
Origin of Product |
United States |
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